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Compound of Interest

Compound Name:
3-Ethoxy-3-oxo-2-phenylpropanoic

acid

Cat. No.: B096073 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Ethoxy-3-oxo-2-phenylpropanoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Ethoxy-3-oxo-2-phenylpropanoic acid. The information is compiled from various sources and

is intended to support research, development, and quality control activities.

Chemical Identity
IUPAC Name: 3-ethoxy-3-oxo-2-phenylpropanoic acid[1]

Synonyms: 2-Phenyl-malonic acid monoethyl ester, Ethyl hydrogen phenylmalonate,

Phenyl(ethoxycarbonyl)acetic acid[1]

CAS Number: 17097-90-4[1]

Molecular Formula: C₁₁H₁₂O₄[1]

Molecular Weight: 208.21 g/mol [1]

Chemical Structure:
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Caption: Chemical structure of 3-Ethoxy-3-oxo-2-phenylpropanoic acid.

Quantitative Physical Properties
The following table summarizes the key physical properties of 3-Ethoxy-3-oxo-2-
phenylpropanoic acid.

Property Value Source

Melting Point 78 °C [2]

Boiling Point 299 °C [2]

XLogP3 (Computed) 1.9 [1]

Topological Polar Surface Area 63.6 Å² [1]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
3 [3]

Rotatable Bond Count 4 [3]

Note: Specific experimental data for solubility in common solvents and pKa are not readily

available in the public domain. The XLogP3 value is a computed measure of lipophilicity.

Experimental Protocols for Physical Property
Determination
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Detailed methodologies for determining key physical properties of organic compounds like 3-
Ethoxy-3-oxo-2-phenylpropanoic acid are outlined below.

Melting Point Determination
The melting point is a critical indicator of purity for a solid compound.

Sample Preparation:
Finely powder the solid sample.

Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus Setup:
Place the capillary tube in a melting point apparatus.

Heating:
Heat the apparatus rapidly to a temperature ~15-20°C below the expected melting point, then reduce the heating rate to 1-2°C per minute.

Observation:
Record the temperature at which the first liquid appears (T1) and the temperature at which the entire sample is liquid (T2).

Melting Range:
The melting range is reported as T1 - T2.
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Caption: Experimental workflow for melting point determination.

Boiling Point Determination
For liquid compounds, the boiling point is a key characteristic. As 3-Ethoxy-3-oxo-2-
phenylpropanoic acid is a solid at room temperature, its boiling point is determined at
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reduced pressure to prevent decomposition.

Sample Placement:
Place a small amount of the liquid sample into a test tube.

Capillary Insertion:
Invert a sealed-end capillary tube into the test tube.

Apparatus Assembly:
Attach the test tube to a thermometer and place it in a heating bath.

Heating:
Heat the bath and observe for a continuous stream of bubbles from the capillary.

Cooling:
Remove the heat and allow the apparatus to cool slowly.

Temperature Recording:
Record the temperature at which the liquid just begins to enter the capillary tube. This is the boiling point.
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Caption: Experimental workflow for boiling point determination.

Solubility Determination
Understanding the solubility profile is crucial for handling, formulation, and biological studies.

Protocol:

Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol,

acetone, dimethyl sulfoxide (DMSO)).
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Sample Preparation: Weigh a precise amount of 3-Ethoxy-3-oxo-2-phenylpropanoic acid
(e.g., 10 mg).

Dissolution: Add a measured volume of the selected solvent (e.g., 1 mL) to the sample in a

vial.

Agitation: Vigorously shake or vortex the vial for a set period (e.g., 1-2 minutes).

Observation: Visually inspect for the complete dissolution of the solid.

Quantification (if necessary): If the compound dissolves, incrementally add more solute until

saturation is reached. If it does not dissolve, incrementally add more solvent. The solubility

can then be expressed in terms of mg/mL or mol/L.

pKa Determination
The acid dissociation constant (pKa) is a measure of the acidity of a compound.

Potentiometric Titration Protocol:

Solution Preparation: Prepare a standard solution of 3-Ethoxy-3-oxo-2-phenylpropanoic
acid of known concentration in a suitable solvent (e.g., a water-ethanol mixture).

Titration Setup: Place the solution in a beaker with a calibrated pH electrode and a magnetic

stirrer.

Titration: Slowly add a standardized solution of a strong base (e.g., NaOH) in small, known

increments.

Data Collection: Record the pH of the solution after each addition of the titrant.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-

equivalence point (the point where half of the acid has been neutralized).

Structure-Property Relationships
The physical properties of 3-Ethoxy-3-oxo-2-phenylpropanoic acid are directly related to its

molecular structure.
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Caption: Influence of functional groups on physical properties.

Phenyl Ring: The nonpolar phenyl group contributes to the compound's moderate

lipophilicity, as indicated by the computed XLogP3 value of 1.9.[1] This suggests some

solubility in nonpolar organic solvents.

Carboxylic Acid: The carboxylic acid moiety is a key functional group that can donate a

proton, making the molecule acidic. It also serves as a hydrogen bond donor, which can

influence its melting and boiling points.

Ethyl Ester: The ethyl ester group is polar and contains hydrogen bond acceptors (the

oxygen atoms). This group contributes to the overall polarity of the molecule.

This technical guide provides a foundation for understanding the physical properties of 3-
Ethoxy-3-oxo-2-phenylpropanoic acid. For further, more specific applications, it is

recommended to perform experimental validation of these properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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